Cas no 158774-08-4 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester)
158774-08-4 structure
Product Name:2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester
CAS No:158774-08-4
MF:C17H24O4
MW:292.370065689087
CID:1337497
PubChem ID:54290754
Update Time:2025-04-20
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester
- octyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
- SCHEMBL3240552
- 158774-08-4
- n-Octylcaffeate
- DTXSID20710356
-
- Inchi: 1S/C17H24O4/c1-2-3-4-5-6-7-12-21-17(20)11-9-14-8-10-15(18)16(19)13-14/h8-11,13,18-19H,2-7,12H2,1H3
- InChI Key: RXIINIWPQBLXAP-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(=C(C=1)O)O)=O)CCCCCCCC
Computed Properties
- Exact Mass: 292.16752
- Monoisotopic Mass: 292.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.7
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
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